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Compound of Interest

Compound Name: 4-(Phenylethynyl)benzaldehyde

Cat. No.: B1269893

Core Synthesis Pathway: Sonogashira Coupling

The Sonogashira coupling is a powerful and widely used cross-coupling reaction in organic
synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or
vinyl halide. In the context of 4-(phenylethynyl)benzaldehyde synthesis, this reaction typically
involves the coupling of phenylacetylene with a 4-halobenzaldehyde, catalyzed by a palladium
complex. A copper(l) co-catalyst is often employed, though copper-free methods have also
been developed.

The general reaction scheme is as follows:
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- Pd catalyst (e.g., PdCI2(PPhs)z2)
- Cu(l) co-catalyst (optional)

- Base (e.g., NEt3, K2CO3)

- Solvent (e.g., THF, DMA)
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 To cite this document: BenchChem. [Key literature references for 4-
(Phenylethynyl)benzaldehyde synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269893#key-literature-references-for-4-
phenylethynyl-benzaldehyde-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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